Cas no 2228655-36-3 (1,1,1-trifluoro-3-(2-methylquinolin-4-yl)propan-2-amine)

• Product Name: 1,1,1-trifluoro-3-(2-methylquinolin-4-yl)propan-2-amine
• CAS No: 2228655-36-3
• MF: C₁₃H₁₃F₃N₂
• MW: 254.250933408737
• CID: 5927386
• PubChem ID: 165632299
• Update Time: 2025-06-14

1,1,1-trifluoro-3-(2-methylquinolin-4-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(2-methylquinolin-4-yl)propan-2-amine
• 2228655-36-3
• EN300-1961270

• Inchi： 1S/C13H13F3N2/c1-8-6-9(7-12(17)13(14,15)16)10-4-2-3-5-11(10)18-8/h2-6,12H,7,17H2,1H3
• InChI Key： BEVHNDFMYKOSIN-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=C(C)N=C2C=CC=CC=12)N)(F)F

Computed Properties

• Exact Mass: 254.10308291g/mol
• Monoisotopic Mass: 254.10308291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 1,1,1-trifluoro-3-(2-methylquinolin-4-yl)propan-2-amine

Research Brief on 1,1,1-Trifluoro-3-(2-methylquinolin-4-yl)propan-2-amine (CAS: 2228655-36-3)

1,1,1-Trifluoro-3-(2-methylquinolin-4-yl)propan-2-amine (CAS: 2228655-36-3) is a fluorinated quinoline derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its trifluoromethyl and quinoline moieties, exhibits unique physicochemical properties that make it a promising candidate for drug development. Recent studies have focused on its synthesis, pharmacological profiling, and mechanism of action, particularly in the context of central nervous system (CNS) disorders and infectious diseases.

The synthesis of 1,1,1-trifluoro-3-(2-methylquinolin-4-yl)propan-2-amine involves multi-step organic transformations, including the introduction of the trifluoromethyl group and the construction of the quinoline scaffold. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm its structural integrity. Researchers have also explored its stability under various physiological conditions, revealing favorable pharmacokinetic properties such as moderate plasma protein binding and metabolic stability in liver microsomes.

Pharmacological evaluations have demonstrated that this compound exhibits significant activity as a modulator of specific neurotransmitter receptors, particularly those involved in glutamatergic and GABAergic signaling pathways. In vitro assays using neuronal cell lines have shown that it can modulate receptor activity at nanomolar concentrations, suggesting high potency. Additionally, preliminary in vivo studies in rodent models have indicated its ability to cross the blood-brain barrier, a critical feature for CNS-targeted therapeutics.

Beyond its CNS applications, 1,1,1-trifluoro-3-(2-methylquinolin-4-yl)propan-2-amine has also been investigated for its antimicrobial properties. Recent findings suggest that it exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence-based assays. These findings position the compound as a potential lead for the development of novel antibiotics.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Structure-activity relationship (SAR) studies are ongoing to identify derivatives with improved therapeutic indices. Computational modeling and molecular docking simulations have been employed to predict binding interactions with target proteins, guiding the design of next-generation analogs.

In conclusion, 1,1,1-trifluoro-3-(2-methylquinolin-4-yl)propan-2-amine represents a versatile scaffold with dual potential in CNS and antimicrobial therapeutics. Its unique chemical structure and demonstrated bioactivity warrant further investigation, including advanced preclinical studies and potential clinical translation. Future research directions may include combination therapies and targeted delivery systems to enhance its efficacy and safety profile.